Cas no 80167-57-3 (2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-)

2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)- structure
80167-57-3 structure
Product name:2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-
CAS No:80167-57-3
MF:C11H10N2O5
MW:250.207
CID:2802608
PubChem ID:12297401

2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • Methyl (E)-4-(2-nitroanilino)-4-oxobut-2-enoate
    • 2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-
    • 80167-57-3
    • Inchi: InChI=1S/C11H10N2O5/c1-18-11(15)7-6-10(14)12-8-4-2-3-5-9(8)13(16)17/h2-7H,1H3,(H,12,14)/b7-6+
    • InChI Key: FKOSENKSAUZHBE-VOTSOKGWSA-N

Computed Properties

  • Exact Mass: 250.05897142Da
  • Monoisotopic Mass: 250.05897142Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 101Ų

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